Cas no 1214378-09-2 (3-Chloro-2'-fluoro-4-methylbiphenyl)

• Product Name: 3-Chloro-2'-fluoro-4-methylbiphenyl
• CAS No: 1214378-09-2
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4789865
• Update Time: 2025-06-10

3-Chloro-2'-fluoro-4-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2'-fluoro-4-methylbiphenyl
• 2-chloro-4-(2-fluorophenyl)-1-methylbenzene
• 3-Chloro-2'-fluoro-4-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-6-7-10(8-12(9)14)11-4-2-3-5-13(11)15/h2-8H,1H3
• InChI Key： OSKCXIBTQIXBCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-2'-fluoro-4-methylbiphenyl

3-Chloro-2'-fluoro-4-methylbiphenyl (CAS No. 1214378-09-2): An Overview of a Versatile Compound in Modern Chemistry

3-Chloro-2'-fluoro-4-methylbiphenyl (CAS No. 1214378-09-2) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This biphenyl derivative, characterized by its unique substitution pattern, offers a wide range of applications due to its chemical stability and reactivity. In this comprehensive overview, we will delve into the structure, synthesis, properties, and potential applications of 3-Chloro-2'-fluoro-4-methylbiphenyl.

Structure and Synthesis: The molecular structure of 3-Chloro-2'-fluoro-4-methylbiphenyl is defined by a biphenyl core with specific substituents: a chlorine atom at the 3-position of one phenyl ring, a fluorine atom at the 2'-position of the other phenyl ring, and a methyl group at the 4-position of the same phenyl ring as the fluorine. This unique arrangement imparts distinct electronic and steric properties to the molecule. The synthesis of 3-Chloro-2'-fluoro-4-methylbiphenyl can be achieved through various methodologies, including Suzuki coupling reactions, Ullmann coupling reactions, and direct arylation processes. Recent advancements in catalytic systems have significantly improved the efficiency and selectivity of these synthetic routes.

Physical and Chemical Properties: 3-Chloro-2'-fluoro-4-methylbiphenyl exhibits several notable physical and chemical properties that make it a valuable intermediate in various chemical processes. It is a solid at room temperature with a melting point ranging from 65°C to 70°C. The compound is insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and ethanol. Its chemical stability under various conditions makes it suitable for use in complex synthetic sequences without significant degradation.

Spectroscopic Analysis: The spectroscopic characterization of 3-Chloro-2'-fluoro-4-methylbiphenyl has been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). The NMR spectrum reveals distinct signals for the aromatic protons and the methyl group, providing valuable information about the molecular structure. The IR spectrum shows characteristic peaks for C-H stretching vibrations and C-F stretching vibrations, while the MS data confirms the molecular weight and fragmentation patterns.

Potential Applications: The versatility of 3-Chloro-2'-fluoro-4-methylbiphenyl has led to its exploration in multiple areas of research and development. In pharmaceutical research, this compound serves as an important building block for the synthesis of bioactive molecules with potential therapeutic applications. For instance, recent studies have demonstrated its utility in the development of novel anti-inflammatory agents and anticancer drugs. The presence of halogen substituents facilitates further functionalization through cross-coupling reactions, enabling the synthesis of diverse derivatives with tailored biological activities.

In materials science, 3-Chloro-2'-fluoro-4-methylbiphenyl has shown promise as a precursor for the preparation of advanced polymers and liquid crystals. Its unique electronic properties make it suitable for applications in optoelectronic devices and display technologies. Additionally, the compound's thermal stability and low volatility contribute to its suitability for use in high-performance materials.

Safety Considerations: While 3-Chloro-2'-fluoro-4-methylbiphenyl is not classified as a hazardous substance under current regulations, appropriate safety measures should be followed during handling to ensure workplace safety. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended to minimize exposure risks.

Conclusion: In summary, 3-Chloro-2'-fluoro-4-methylbiphenyl (CAS No. 1214378-09-2) is a highly versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structure and properties make it an attractive intermediate for various synthetic processes and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in modern chemistry.